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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B12392862

Get Quote

Essential protocols for the safe handling and disposal of the DNMT1 inhibitor, GSK3735967,

are critical for maintaining laboratory safety and environmental compliance. This guide provides

step-by-step procedures for researchers, scientists, and drug development professionals to

manage this compound responsibly, from initial handling to final disposal. While GSK3735967
is not classified as a hazardous substance in at least one available Safety Data Sheet (SDS),

proper management of chemical waste is a cornerstone of safe laboratory practice.[1]

Core Safety and Handling Procedures
Before beginning any work with GSK3735967, it is imperative to consult the manufacturer-

specific Safety Data Sheet (SDS). Personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn at all times to prevent skin and eye contact.[1]

Ensure adequate ventilation, such as working within a chemical fume hood, to minimize the risk

of inhalation.[2]

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. Seek prompt medical attention.[1]
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Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[1]

Inhalation: Move the individual to an area with fresh air. If breathing becomes difficult,

administer CPR, avoiding mouth-to-mouth resuscitation, and seek immediate medical help.

[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for

GSK3735967.

Property Value Reference

Molecular Weight 477.62 g/mol [1]

Formula C25H31N7OS [1][3]

IC50 (DNMT1) 40 nM [3][4][5]

Purity >98% (HPLC) [3]

CAS Number 2170136-86-2 [1][4][5]

Storage and Stability
Proper storage is crucial to maintain the integrity of GSK3735967. Recommendations for

storage conditions are as follows:

Form Storage Temperature Duration

Solid Powder -20°C 12 Months

Solid Powder 4°C 6 Months

In Solvent -80°C 6 Months

In Solvent -20°C 1 Month
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Data compiled from multiple sources.[3][4][5]

Step-by-Step Disposal Protocol
While one Safety Data Sheet for GSK3735967 states it is not a hazardous substance, it is best

practice to treat all chemical waste with caution.[1] The following procedure is based on general

principles of hazardous waste disposal and should be adapted to comply with local, state, and

federal regulations.[6][7][8]

Waste Identification and Collection:

Designate a specific, clearly labeled, and sealed container for GSK3735967 waste. The

container must be compatible with the chemical.[6][9]

Do not mix GSK3735967 waste with other chemical waste streams unless compatibility

has been verified to avoid unintended reactions.[9]

This includes unused solid compound, solutions, and any contaminated materials such as

pipette tips, gloves, and empty containers.

Container Management:

Ensure waste containers are kept closed except when adding waste.[9]

Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills.[9]

Disposal of Empty Containers:

Empty containers of GSK3735967 should be triple-rinsed with an appropriate solvent.[9]

[10]

The rinsate must be collected and treated as hazardous waste.[9]

After triple-rinsing and air-drying, the container may be disposed of as regular laboratory

glass or plastic waste, in accordance with institutional policies.[9][10]

Arranging for Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[9]

Provide the EHS office with a complete and accurate description of the waste, including

the chemical name and quantity.

Follow all institutional and regulatory requirements for waste hand-off.

Visualizing the Disposal Workflow
To clarify the procedural flow, the following diagram illustrates the key steps for the proper

disposal of GSK3735967.
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Step 1: Waste Identification & Collection
- Designate & label a compatible waste container.

- Collect solid waste, solutions, & contaminated materials.

Step 2: Container Management
- Keep waste container securely closed.

- Store in secondary containment.

Step 3: Empty Container Decontamination
- Triple-rinse with an appropriate solvent.

- Collect rinsate as hazardous waste.

Step 4: Final Disposal Arrangement
- Contact Environmental Health & Safety (EHS).

- Schedule waste pickup and provide documentation.

Proper Disposal of GSK3735967

Click to download full resolution via product page

Caption: Workflow for the proper disposal of GSK3735967.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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